Cas no 82986-02-5 (Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)-)
82986-02-5 structure
Product name:Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)-
Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
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- Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)-
- phenyl 2,2,2-trifluoro-N-hydroxyethanimidothioate
- DTXSID50836038
- 82986-02-5
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- Inchi： InChI=1S/C8H6F3NOS/c9-8(10,11)7(12-13)14-6-4-2-1-3-5-6/h1-5,13H
- InChI Key： CKTNTBVPXRPCMV-UHFFFAOYSA-N
- SMILES： C1=CC=C(C=C1)SC(=NO)C(F)(F)F
Computed Properties
- Exact Mass: 221.01221947g/mol
- Monoisotopic Mass: 221.01221947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 57.9Ų
- XLogP3: 3.6
Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)- Related Literature
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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3. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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